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Compound of Interest

Compound Name: 2,4-Dibromothiazole

Cat. No.: B130268 Get Quote

This guide provides immediate, essential safety and logistical information for handling 2,4-
Dibromothiazole in a laboratory setting. It is intended for researchers, scientists, and drug

development professionals to ensure safe handling, use, and disposal of this chemical.

Hazard Identification and Personal Protective
Equipment (PPE)
2,4-Dibromothiazole is a hazardous substance that requires careful handling to mitigate risks.

The primary hazards include acute oral toxicity, skin irritation, serious eye damage, and

respiratory irritation.[1][2] Adherence to the following personal protective equipment (PPE)

guidelines is mandatory to ensure personal safety.
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Body Part
Personal Protective

Equipment
Standard

Eyes/Face
Tight-fitting safety goggles or a

face shield.

EN 166 (EU) or NIOSH (US)

approved.[3]

Skin

Chemical-impermeable gloves

(e.g., nitrile rubber) and

impervious protective clothing.

EU Directive 89/686/EEC, EN

374.[3]

Respiratory

A NIOSH/MSHA or European

Standard EN 149 approved

respirator is required if

exposure limits are exceeded

or if irritation is experienced. A

dust mask of type N95 (US) is

recommended for handling the

solid form.[2][4]

NIOSH (US) or EN 143 (EU).

[3]

Hands

Chemically resistant gloves,

which should be inspected

before use.

Operational Plan: Step-by-Step Handling Procedure
Strict adherence to the following operational procedures is crucial for the safe handling of 2,4-
Dibromothiazole.

1. Preparation and Engineering Controls:

Ensure that an eyewash station and safety shower are readily accessible and in close

proximity to the workstation.[4]

All handling of 2,4-Dibromothiazole solid should be conducted in a well-ventilated area,

preferably within a certified chemical fume hood to minimize inhalation exposure.[1][5]

Before starting, ensure all necessary PPE is donned correctly.

2. Handling the Chemical:
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Avoid the formation of dust and aerosols during handling.[1]

Do not eat, drink, or smoke in the area where 2,4-Dibromothiazole is handled or stored.[1]

[5]

Measure and dispense the chemical carefully to avoid spills.

Keep the container tightly sealed when not in use.[5]

After handling, wash hands and any exposed skin thoroughly with soap and water.[1][5]

3. Storage:

Store 2,4-Dibromothiazole in a cool, dry, and well-ventilated area.[4]

Keep the container tightly closed and store it locked up.[1][4]

Store away from incompatible materials such as strong oxidizing agents.[4]

Recommended storage temperature is -20°C for the powder form.[1]

Disposal Plan: Waste Management and
Decontamination
Proper disposal of 2,4-Dibromothiazole and any contaminated materials is critical to prevent

environmental contamination and ensure regulatory compliance.

1. Waste Segregation and Collection:

2,4-Dibromothiazole is considered hazardous waste and must be disposed of accordingly.

[4]

All waste materials, including empty containers, contaminated PPE, and spill cleanup

materials, must be collected in a designated and properly labeled hazardous waste

container.

The container must be kept closed except when adding waste.
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2. Disposal Procedure:

Dispose of the contents and container in accordance with all local, regional, and national

hazardous waste regulations.[1][4]

Do not dispose of 2,4-Dibromothiazole down the drain or into the environment.[1][4]

3. Spill Management:

In case of a spill, immediately evacuate personnel from the affected area.

Ensure the area is well-ventilated.

Wear the full required PPE, including respiratory protection.

For solid spills, carefully sweep or vacuum up the material, avoiding dust generation, and

place it into a sealed, labeled container for hazardous waste disposal.[5]

Decontaminate the spill area with an appropriate solvent (e.g., alcohol), and collect the

cleaning materials as hazardous waste.[1]

Quantitative Data Summary
Property Value Reference

CAS Number 4175-77-3 [1]

Molecular Formula C₃HBr₂NS

Molecular Weight 242.92 g/mol

Appearance
White to light yellow

powder/crystal
[6]

Melting Point 80-84 °C

Signal Word Danger [1][2]
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The following diagram illustrates the standard workflow for handling 2,4-Dibromothiazole, from

preparation to disposal.

Caption: Workflow for Safe Handling of 2,4-Dibromothiazole.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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